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Compound of Interest

Compound Name: Pentenedioic acid

Cat. No.: B7820867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of
pentenedioic acid isomers, with a focus on glutaconic acid and 2-methylglutaric acid. It
includes available data on their presence in various organisms, details on their metabolic
pathways, and outlines experimental protocols for their extraction and analysis.

Introduction to Pentenedioic Acid Isomers

Pentenedioic acids are dicarboxylic acids with the chemical formula CsHeOa4. Various isomers
exist, differing in the position of the double bond and the presence of alkyl substituents. These
compounds play roles in primary and secondary metabolism across different kingdoms of life.
This guide will focus on the most well-documented naturally occurring isomers.

Natural Occurrence and Quantitative Data

While the presence of several pentenedioic acid isomers has been reported in natural
sources, quantitative data on their concentrations remain limited in the scientific literature. The
following tables summarize the available information on the natural occurrence of glutaconic
acid and 2-methylglutaric acid. Information regarding other isomers such as 2-methylene-
glutaric acid, 3-methyl-pentenedioic acid, and 2,3-dimethyl-pentenedioic acid is scarce.

Table 1: Natural Occurrence of Glutaconic Acid
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Natural Source Organism Type

Notes

Reference(s)

Various Fruits Plant

Detected in a variety

of fruits.

[1]

Various Mushrooms Fungi

Detected in several
species of

mushrooms.

[1]

Mammalian Tissues Animal

Accumulates in
glutaric aciduria type
1, an inherited
metabolic disorder. An
intermediate in lysine

metabolism.

[1112](31[4]

Bacteria Microorganism

Intermediate in the
lysine degradation
pathway in some
bacteria, including E.

coli.

[5][6]

Table 2: Natural Occurrence of 2-Methylglutaric Acid

Natural Source Organism Type

Notes

Reference(s)

Grapes Plant

Reported in Vitis

vinifera.

[7](8]

Yeast Fungi

A metabolite found in
Saccharomyces

cerevisiae.

[7](8]

Mammalian Tissues Animal

A mammalian

metabolite. Arises
from the microbial
metabolism of the
isoprenoid alkaloid

pristane.

[B1[9][10]
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Biosynthetic and Metabolic Pathways

The metabolic pathways leading to the formation and degradation of pentenedioic acid
isomers are integral to understanding their physiological roles.

Glutaconic Acid in Lysine Degradation

In many organisms, including bacteria and mammals, glutaconic acid is an intermediate in the
degradation of the amino acid lysine. The pathway involves the conversion of lysine to
glutarate, which is then hydroxylated to L-2-hydroxyglutarate. Subsequent steps lead to the
formation of glutaconyl-CoA, which can be converted to glutaconic acid.
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Lysine degradation pathway leading to glutaconic acid.

2-Methylglutaric Acid from Pristane Metabolism

2-Methylglutaric acid has been identified as a product of the microbial metabolism of pristane, a
branched-chain alkane. This metabolic process involves the oxidation of pristane, leading to
the formation of various dicarboxylic acids, including 2-methylglutaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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